Cas no 233255-43-1 (4-(Butoxymethyl)-2-ethoxyphenol)
233255-43-1 structure
Product Name:4-(Butoxymethyl)-2-ethoxyphenol
CAS No:233255-43-1
MF:C13H20O3
MW:224.296104431152
CID:2836982
PubChem ID:71356801
Update Time:2025-04-21
4-(Butoxymethyl)-2-ethoxyphenol Chemical and Physical Properties
Names and Identifiers
-
- 233255-43-1
- DTXSID60780917
- 4-(BUTOXYMETHYL)-2-ETHOXYPHENOL
- Phenol, 4-(butoxymethyl)-2-ethoxy-
- 4-(Butoxymethyl)-2-ethoxyphenol
-
- Inchi: 1S/C13H20O3/c1-3-5-8-15-10-11-6-7-12(14)13(9-11)16-4-2/h6-7,9,14H,3-5,8,10H2,1-2H3
- InChI Key: OEKTUVAECLQJIW-UHFFFAOYSA-N
- SMILES: O(CC1C=CC(=C(C=1)OCC)O)CCCC
Computed Properties
- Exact Mass: 224.14124450Da
- Monoisotopic Mass: 224.14124450Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 38.7Ų
4-(Butoxymethyl)-2-ethoxyphenol Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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